Cas no 2229186-89-2 ({pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl chloride)

• Product Name: {pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl chloride
• CAS No: 2229186-89-2
• MF: C₇H₆ClN₃O₂S
• MW: 231.659438610077
• CID: 6403329
• PubChem ID: 165870742
• Update Time: 2025-10-30

{pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl chloride
• 2229186-89-2
• EN300-2002864
• {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride

• Inchi： 1S/C7H6ClN3O2S/c8-14(12,13)5-6-4-7-9-2-1-3-11(7)10-6/h1-4H,5H2
• InChI Key： KKUGJOXPWDMMOZ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C2N=CC=CN2N=1)(=O)=O

Computed Properties

• Exact Mass: 230.9869253g/mol
• Monoisotopic Mass: 230.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.7Ų

Additional information on {pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl chloride

Introduction to {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride (CAS No. 2229186-89-2)

{Pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride (CAS No. 2229186-89-2) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals. The unique structural features of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride make it an attractive candidate for the development of novel therapeutic agents.

The pyrazolo[1,5-a]pyrimidine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. This scaffold has been extensively studied for its potential in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The introduction of a methanesulfonyl chloride group to this scaffold enhances its reactivity and functional versatility, making it a valuable building block in the synthesis of complex molecules.

Recent research has highlighted the importance of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize potent inhibitors of protein kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in cancer cells. The high reactivity of the methanesulfonyl chloride group allows for efficient coupling with various nucleophiles, leading to the formation of diverse derivatives with potential therapeutic applications.

In addition to its use in drug discovery, {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride has also shown promise in the development of diagnostic tools. Researchers at a leading pharmaceutical company have reported the successful synthesis of radiolabeled derivatives using this compound as a key intermediate. These radiolabeled derivatives can be used for non-invasive imaging techniques such as positron emission tomography (PET), which are crucial for early detection and monitoring of diseases.

The synthetic versatility of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride is further enhanced by its compatibility with a wide range of synthetic methodologies. For example, it can be readily incorporated into multistep syntheses involving palladium-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures. This compatibility makes it an ideal choice for researchers working on the development of new chemical entities (NCEs) with improved pharmacological properties.

The safety and environmental impact of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride have also been carefully evaluated. Studies have shown that this compound can be handled safely under standard laboratory conditions when appropriate precautions are taken. Additionally, efforts are being made to develop more sustainable synthetic routes for its production, aligning with the growing emphasis on green chemistry principles in the pharmaceutical industry.

In conclusion, {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl chloride (CAS No. 2229186-89-2) is a highly valuable compound with significant potential in both research and industrial applications. Its unique structural features and high reactivity make it an essential tool for chemists and pharmacologists working on the development of new therapeutic agents and diagnostic tools. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in the field of medicinal chemistry.